Cas no 2248393-53-3 (1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate
• CAS No: 2248393-53-3
• MF: C₁₉H₂₂N₂O₆
• MW: 374.387785434723
• CID: 5767448
• PubChem ID: 165865503
• Update Time: 2025-10-05

1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248393-53-3
• EN300-6521057
• 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C19H22N2O6/c1-18(2,3)26-17(25)20-10-9-19(4,11-20)16(24)27-21-14(22)12-7-5-6-8-13(12)15(21)23/h5-8H,9-11H2,1-4H3
• InChI Key： HZMGGEZXRCEHCT-UHFFFAOYSA-N
• SMILES： O(C(C1(C)CN(C(=O)OC(C)(C)C)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 374.14778643g/mol
• Monoisotopic Mass: 374.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate

Research Brief on 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate (CAS: 2248393-53-3)

The compound 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate (CAS: 2248393-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine and isoindole-1,3-dione moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key areas of research involving this compound focuses on its role as a building block for the synthesis of novel small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective inhibitors targeting the ubiquitin-proteasome pathway, which is implicated in various cancers and neurodegenerative diseases. The study highlighted the compound's ability to introduce steric and electronic modifications that enhance binding affinity and selectivity.

Another significant application of 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate lies in its use as a precursor for the development of covalent inhibitors. Researchers have leveraged its reactive isoindole-1,3-dione group to design irreversible inhibitors of serine hydrolases, a class of enzymes with therapeutic relevance in inflammation and metabolic disorders. A recent preprint on bioRxiv detailed the compound's efficacy in forming stable adducts with catalytic serine residues, leading to prolonged enzyme inhibition.

In addition to its pharmacological applications, this compound has also been investigated for its physicochemical properties. Computational studies using density functional theory (DFT) have provided insights into its conformational flexibility and electronic structure, which are critical for optimizing its interactions with biological targets. These studies have revealed that the tert-butyl and methyl groups contribute to the compound's lipophilicity, making it suitable for crossing cell membranes in drug delivery applications.

Despite its promising potential, challenges remain in the scalable synthesis and purification of 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, enabling higher yields and reduced byproduct formation. A 2024 patent application disclosed an improved synthetic route that minimizes the use of hazardous reagents while maintaining high enantiomeric purity.

In conclusion, 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methylpyrrolidine-1,3-dicarboxylate (CAS: 2248393-53-3) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research continues to uncover new roles for this compound, particularly in the design of targeted therapies and covalent inhibitors. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in emerging therapeutic areas.